1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide

• IUPAC Name: 1-[(2-chloro-6-fluorophenyl)methyl]-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H18ClFN2O/c1-17-14(19)10-5-7-18(8-6-10)9-11-12(15)3-2-4-13(11)16/h2-4,10H,5-9H2,1H3,(H,17,19)
• InChI Key: BOLIXABBHJRVTD-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCN(CC1)CC2=C(C=CC=C2Cl)F
• Molecular Formula: C14H18ClFN2O
• Molecular Weight: 284.75 g/mol

Description

1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide, also known as CFM-2, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. CFM-2 is a small molecule that has been shown to have analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain medications. In

Mechanism of Action

The exact mechanism of action of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is not fully understood, but it is believed to work by targeting the TRPV1 receptor, which is involved in pain and inflammation. 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been shown to block the activation of this receptor, leading to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. In addition to its analgesic and anti-inflammatory properties, 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been shown to have antioxidant properties, which could make it useful in the treatment of conditions associated with oxidative stress. 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has also been shown to have anxiolytic effects, meaning it could be useful in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One advantage of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide is that it is a small molecule, which makes it easier to study in the laboratory. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to test its efficacy.

Future Directions

There are a number of future directions for research on 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide. One area of research could focus on understanding its mechanism of action in more detail, which could lead to the development of more effective pain and anti-inflammatory medications. Another area of research could focus on exploring its potential use in the treatment of conditions associated with oxidative stress and anxiety disorders. Additionally, further research could be conducted to explore the safety and efficacy of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide in human clinical trials.

Synthesis Methods

The synthesis of 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide involves a multi-step process that begins with the reaction of 2-chloro-6-fluorobenzyl chloride with N-methylpiperidine. This reaction produces 1-(2-chloro-6-fluorobenzyl)-N-methylpiperidine, which is then reacted with N,N-dimethylformamide dimethyl acetal to form the final product, 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide. The overall yield of this synthesis method is approximately 30%.

Scientific Research Applications

1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide's analgesic properties, with studies showing that it can effectively reduce pain in animal models. 1-(2-chloro-6-fluorobenzyl)-N-methyl-4-piperidinecarboxamide has also been shown to have anti-inflammatory properties, making it a promising candidate for the development of new anti-inflammatory drugs.